Cas no 175609-19-5 (benzoc1,2,5oxadiazol-4-ylmethanol)

• Product Name: benzoc1,2,5oxadiazol-4-ylmethanol
• CAS No: 175609-19-5
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 112097
• PubChem ID: 2795215
• Update Time: 2025-05-24

benzoc1,2,5oxadiazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,2,5]oxadiazol-4-ylmethanol
• 2,1,3-benzoxadiazol-4-ylmethanol
• 2,1,3-Benzoxadiazole-4-methanol
• (2,1,3-Benzoxadiazol-4-yl)methanol
• 2,1,3-benzoxadiazole-4-yl-methanol
• 4-hydroxymethylbenzofurazan
• 1,2,3-Benzoxadiazol-4-ylmethanol
• 4-HYDROXYMETHYL-BENZO[C][1,2,5]OXADIAZOLE
• MS-22204
• 1,2,3-Benzoxadiazol-4-yl methanol
• 175609-19-5
• SCHEMBL5310904
• 2,1,3-benzoxadiazol-4-ylmethanol, AldrichCPR
• W-206226
• AKOS006343008
• SDCCGMLS-0065949.P001
• DTXSID00383587
• CS-0333833
• FT-0721258
• DB-010941
• DB-333890
• benzoc1,2,5oxadiazol-4-ylmethanol

• Inchi： 1S/C7H6N2O2/c10-4-5-2-1-3-6-7(5)9-11-8-6/h1-3,10H,4H2
• InChI Key： OKDMFOBEJCALFD-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC=C(CO)C2=N1

Computed Properties

• Exact Mass: 150.04300
• Monoisotopic Mass: 150.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.408
• Melting Point: 71℃
• Boiling Point: 300.1°Cat760mmHg
• Flash Point: 135.3°C
• Refractive Index: 1.653
• PSA: 59.15000
• LogP: 0.71510

benzoc1,2,5oxadiazol-4-ylmethanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on benzoc1,2,5oxadiazol-4-ylmethanol

Recent Advances in the Study of Benzoc1,2,5oxadiazol-4-ylmethanol (CAS: 175609-19-5) in Chemical Biology and Pharmaceutical Research

Benzoc1,2,5oxadiazol-4-ylmethanol (CAS: 175609-19-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzoxadiazole core and hydroxymethyl functional group, has been explored for its potential in drug discovery, fluorescent labeling, and as a building block in organic synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving benzoc1,2,5oxadiazol-4-ylmethanol is its role as a fluorescent probe. The benzoxadiazole moiety is known for its photophysical properties, including high fluorescence quantum yields and stability under physiological conditions. Recent studies have demonstrated its utility in imaging and detecting biomolecules in live cells, offering insights into cellular processes and disease mechanisms. For instance, researchers have successfully conjugated this compound with peptides and proteins to track their localization and interactions in real-time, providing valuable tools for biomedical research.

In the context of drug discovery, benzoc1,2,5oxadiazol-4-ylmethanol has been investigated as a scaffold for designing novel therapeutic agents. Its structural features allow for facile derivatization, enabling the synthesis of analogs with enhanced bioactivity. Recent publications have highlighted its potential in targeting enzymes and receptors involved in inflammatory and neurodegenerative diseases. For example, derivatives of this compound have shown promising inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting their potential as anti-inflammatory and neuroprotective agents.

Another significant advancement is the use of benzoc1,2,5oxadiazol-4-ylmethanol in the development of prodrugs. The hydroxymethyl group can be modified to improve the pharmacokinetic properties of drug candidates, such as solubility and bioavailability. Recent studies have reported the successful incorporation of this moiety into prodrugs that are activated under specific physiological conditions, thereby enhancing targeted drug delivery and reducing off-target effects. This approach has been particularly relevant in cancer therapy, where precision medicine is paramount.

Despite these promising developments, challenges remain in the optimization and clinical translation of benzoc1,2,5oxadiazol-4-ylmethanol-based compounds. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on overcoming these hurdles through structure-activity relationship (SAR) studies and advanced formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to accelerate the translation of these findings into clinical applications.

In conclusion, benzoc1,2,5oxadiazol-4-ylmethanol (CAS: 175609-19-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from fluorescent probes to drug discovery, highlighting its multifaceted utility. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing biomedical science and therapeutic innovation. Future studies should focus on addressing the existing challenges and exploring novel derivatives to expand its potential even further.